Cas no 1934510-97-0 ((9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate)

(9H-Fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate is a versatile carbamate-protected amine derivative, widely employed in peptide synthesis and medicinal chemistry. The fluorenylmethyloxycarbonyl (Fmoc) group serves as a robust protecting group for the azetidin-3-ylamine moiety, enabling selective deprotection under mild basic conditions while maintaining stability under acidic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its orthogonal protection strategy facilitates efficient sequential coupling. The azetidine ring enhances conformational rigidity, making it useful in the design of bioactive molecules. High purity and consistent performance ensure reliable results in complex synthetic pathways. Its compatibility with standard Fmoc-chemistry protocols further underscores its utility in research and pharmaceutical applications.

(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate structure

1934510-97-0 structure

Product Name:(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate

CAS No:1934510-97-0

MF:C₁₈H₁₈N₂O₂

MW:294.347724437714

CID:5807003

PubChem ID:91623906

Update Time:2025-05-20

(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-3-azetidinyl-, 9H-fluoren-9-ylmethyl ester
- (9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate
- EN300-1724442
- 1934510-97-0
- Inchi： 1S/C18H18N2O2/c21-18(20-12-9-19-10-12)22-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,19H,9-11H2,(H,20,21)
- InChI Key： BWLFMYBNSYWQAK-UHFFFAOYSA-N
- SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NC1CNC1

Computed Properties

Exact Mass: 294.136827821g/mol
Monoisotopic Mass: 294.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 499.1±34.0 °C(Predicted)
pka: 12.26±0.40(Predicted)

(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1724442-0.05g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	0.05g	$888.0	2023-09-20
Enamine	EN300-1724442-0.1g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	0.1g	$930.0	2023-09-20
Enamine	EN300-1724442-0.25g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	0.25g	$972.0	2023-09-20
Enamine	EN300-1724442-0.5g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	0.5g	$1014.0	2023-09-20
Enamine	EN300-1724442-1.0g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	1g	$1057.0	2023-06-04
Enamine	EN300-1724442-2.5g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	2.5g	$2071.0	2023-09-20
Enamine	EN300-1724442-5.0g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	5g	$3065.0	2023-06-04
Enamine	EN300-1724442-10.0g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	10g	$4545.0	2023-06-04
Enamine	EN300-1724442-1g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	1g	$1057.0	2023-09-20
Enamine	EN300-1724442-5g	(9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate	1934510-97-0	5g	$3065.0	2023-09-20

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Additional information on (9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate

Chemical Compound CAS No. 1934510-97-0: (9H-Fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate

The compound with CAS No. 1934510-97-0, commonly referred to as (9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a fluorenylmethyloxycarbonyl (Fmoc) group with an azetidine ring, creating a versatile platform for various applications.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate in peptide synthesis, where it serves as a protective group for amino acids during solid-phase synthesis. The Fmoc group is well-known for its stability under basic conditions and its ability to protect amino groups during the synthesis of complex peptides and proteins. The integration of the azetidine ring into this structure introduces additional functionality, enabling the compound to participate in various catalytic cycles and reactions.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials such as polymers and dendrimers. Researchers have demonstrated that (9H-fluoren-9-yl)methyl N-(azetidin-3-yl)carbamate can be utilized in the construction of self-assembling materials, where its fluorene moiety contributes to π–π interactions, while the azetidine ring provides structural rigidity and functional diversity.

In terms of physical properties, (9H-fluoren